Cas no 851185-57-4 (5-methoxy-3-(2-propen-1-yl)-1H-Indole)

• Product name: 5-methoxy-3-(2-propen-1-yl)-1H-Indole
• CAS No: 851185-57-4
• MF: C₁₂H₁₃NO
• MW: 187.23772
• CID: 1118943
• PubChem ID: 58182488

5-methoxy-3-(2-propen-1-yl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(2-propen-1-yl)-1H-Indole
• MFCD20662777
• 3-Allyl-5-methoxy-1H-indole
• SCHEMBL10109680
• 851185-57-4
• SY339062

• Inchi： InChI=1S/C12H13NO/c1-3-4-9-8-13-12-6-5-10(14-2)7-11(9)12/h3,5-8,13H,1,4H2,2H3
• InChI Key： PUPRJYUVUZVHEJ-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)NC=C2CC=C

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25Ų